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Compound of Interest

Compound Name: (2,5-Dimethyl-phenyl)-thiourea

Cat. No.: B095036 Get Quote

CAS Number: 16738-19-5 Molecular Formula: C₉H₁₂N₂S Molecular Weight: 180.27 g/mol

This technical guide provides a comprehensive overview of (2,5-Dimethyl-phenyl)-thiourea, a

member of the versatile thiourea class of compounds. While direct experimental data on this

specific molecule is limited, this document consolidates available information and extrapolates

from closely related analogues to offer insights for researchers, scientists, and drug

development professionals. Thiourea derivatives are recognized for their broad spectrum of

biological activities, making them a compelling scaffold for further investigation.[1]

Chemical Properties and Synthesis
(2,5-Dimethyl-phenyl)-thiourea belongs to the family of N-substituted thioureas. The

presence of the thiocarbonyl group and the aromatic dimethylphenyl moiety are key

determinants of its chemical reactivity and biological interactions.

Synthesis
The synthesis of (2,5-Dimethyl-phenyl)-thiourea and its derivatives typically follows

established protocols for thiourea formation. A common method involves the reaction of an

isothiocyanate with a primary or secondary amine. For the synthesis of the parent compound,

2,5-dimethylaniline would be reacted with a thiocyanate source. A general synthetic pathway is

illustrated below.

Experimental Protocol: General Synthesis of N-Aryl Thioureas
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A solution of the desired aryl isothiocyanate (1 equivalent) in a suitable solvent, such as

acetone or ethanol, is prepared. To this solution, the corresponding amine (1 equivalent) is

added dropwise at room temperature. The reaction mixture is stirred for several hours until

completion, which can be monitored by thin-layer chromatography. Upon completion, the

solvent is typically removed under reduced pressure, and the resulting solid is purified by

recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure N,N'-

disubstituted thiourea.
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Potential Biological Activities and Mechanism of
Action
While specific studies on (2,5-Dimethyl-phenyl)-thiourea are not extensively available, the

broader class of thiourea derivatives exhibits a wide range of pharmacological effects.[1]

Antimicrobial and Antifungal Activity
Thiourea derivatives are well-documented for their activity against a variety of pathogens,

including bacteria and fungi.[1] Research on N-2,5-dimethylphenylthioureido acid derivatives

has demonstrated antimicrobial activity, particularly against Gram-positive bacteria. This

suggests that (2,5-Dimethyl-phenyl)-thiourea itself could be a promising candidate for

antimicrobial drug discovery.
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A proposed mechanism for the antimicrobial action of some thiourea compounds involves the

inhibition of essential enzymes in microbial metabolic pathways. For instance, the thiourea drug

isoxyl has been shown to inhibit the synthesis of oleic acid in Mycobacterium tuberculosis by

targeting the Δ9-stearoyl desaturase enzyme, DesA3. This disruption of fatty acid metabolism

is detrimental to the bacterium.
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Anticancer Activity
Several thiourea derivatives have been investigated for their potential as anticancer agents.[1]

The structurally related 1-(2,5-Dimethylphenyl)-3-(3-hydroxypropyl)thiourea has been

suggested to possess anticancer properties. The mechanism of action for the anticancer

effects of thioureas is likely multifactorial and may involve the induction of apoptosis, inhibition

of angiogenesis, or interference with cell signaling pathways.
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Enzyme Inhibition
Thiourea derivatives are known to inhibit various enzymes. For example, N-phenylthiourea is a

known inhibitor of tyrosinase, an enzyme involved in melanin synthesis. This suggests that

(2,5-Dimethyl-phenyl)-thiourea could also be explored for its enzyme inhibitory potential in

various therapeutic areas.

Experimental Protocols for Biological Evaluation
The following are generalized protocols that can be adapted to evaluate the biological activity

of (2,5-Dimethyl-phenyl)-thiourea.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

Preparation of Bacterial Inoculum: A fresh culture of the test bacterium is grown in a suitable

broth medium to the mid-logarithmic phase. The culture is then diluted to a standardized

concentration (e.g., 1 x 10⁶ CFU/mL).

Preparation of Compound Dilutions: A stock solution of (2,5-Dimethyl-phenyl)-thiourea in a

suitable solvent (e.g., DMSO) is prepared. A series of twofold dilutions are then made in a

96-well microtiter plate using the appropriate growth medium.

Inoculation and Incubation: Each well is inoculated with the standardized bacterial

suspension. The plate is then incubated under appropriate conditions (e.g., 37°C for 24

hours).

Determination of MIC: The MIC is determined as the lowest concentration of the compound

that completely inhibits visible bacterial growth.
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Toxicology and Pharmacokinetics
Preliminary toxicological data on phenylthiourea derivatives suggest the potential for skin and

eye irritation. Some studies have indicated that certain thiourea compounds can cause a

depletion of intracellular glutathione (GSH) and lead to lactate dehydrogenase (LDH) leakage

in hepatocytes, suggesting a potential for cytotoxicity.

The pharmacokinetic properties of thiourea drugs are variable. Generally, they are absorbed

from the gastrointestinal tract and are primarily excreted by the kidneys.[2]

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b095036?utm_src=pdf-body-img
https://www.youtube.com/watch?v=j4g_q-u8fGI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(2,5-Dimethyl-phenyl)-thiourea, as part of the broader thiourea class of compounds,

represents a promising scaffold for the development of new therapeutic agents. While specific

data for this compound is sparse, the known antimicrobial, anticancer, and enzyme-inhibitory

activities of its analogues warrant further investigation. The synthetic accessibility and the

potential for diverse biological activities make (2,5-Dimethyl-phenyl)-thiourea and its

derivatives attractive targets for future drug discovery and development programs. Researchers

are encouraged to utilize the provided general protocols as a starting point for a more detailed

exploration of this compound's pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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